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For Researchers, Scientists, and Drug Development Professionals

Introduction to (+)-Vomifoliol

(+)-Vomifoliol, also known as (4S)-4-hydroxy-4-[(1E,3R)-3-hydroxybut-1-en-1-yl]-3,5,5-
trimethylcyclohex-2-en-1-one, is a naturally occurring apocarotenoid.[1][2] Apocarotenoids are
organic compounds derived from the enzymatic or oxidative cleavage of carotenoids. (+)-
Vomifoliol is a C13-norisoprenoid, a class of compounds known for their significant roles in
plant physiology and their diverse biological activities in other organisms.[1] This guide
provides a comprehensive overview of the physical and chemical properties, analytical
methodologies, and key biological functions of (+)-Vomifoliol, tailored for professionals in
research and drug development.

Part 1: Physicochemical Properties

A thorough understanding of the physicochemical properties of (+)-Vomifoliol is fundamental for
its isolation, characterization, and application in various scientific disciplines.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b113931#bc-rfq
https://www.researchgate.net/publication/7874137_Synthesis_of_Optically_Active_Vomifoliol_and_Roseoside_Stereoisomers
https://www.researchgate.net/figure/Figure-S1-1-H-NMR-spectrum-500-MHz-MeOD-of-compound-1_fig1_262521679
https://www.researchgate.net/publication/7874137_Synthesis_of_Optically_Active_Vomifoliol_and_Roseoside_Stereoisomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Structural and General Properties

Property Value Source(s)

Chemical Formula C13H2003 [3]

Molecular Weight 224.30 g/mol [3]
(4S)-4-hydroxy-4-[(1E,3R)-3-

IUPAC Name hydroxybut-1-en-1-yl]-3,5,5- [3]
trimethylcyclohex-2-en-1-one

CAS Registry Number 23526-45-6 [3]
White crystalline powder

Appearance ] [4]
(estimated)

Physical Properties
Property Value Source(s)
Melting Point 105-108 °C [2]
- _ 362.00 to 363.00 °C

Boiling Point , [4]
(estimated at 760.00 mm Hg)
Slightly soluble in water.

B Soluble in alcohol, chloroform,
Solubility [4]

dichloromethane, ethyl

acetate, DMSO, and acetone.

Specific Rotation [a]D

Varies with solvent and

conditions.

[5]

Part 2: Spectroscopic Data for Structural

Elucidation

Spectroscopic analysis is crucial for the unambiguous identification and structural confirmation

of (+)-Vomifoliol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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H-NMR (Proton NMR): The *H-NMR spectrum of (+)-Vomifoliol exhibits characteristic signals
corresponding to its unique structural features. Key chemical shifts and coupling constants are
instrumental in assigning the protons within the molecule.[4]

13C-NMR (Carbon-13 NMR): The 3C-NMR spectrum provides detailed information about the
carbon skeleton of (+)-Vomifoliol.[3]

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of (+)-Vomifoliol, aiding in its identification.[5]

Infrared (IR) Spectroscopy

The IR spectrum of (+)-Vomifoliol reveals the presence of key functional groups through their
characteristic vibrational frequencies.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of (+)-Vomifoliol in a suitable solvent like methanol or ethanol shows
absorption maxima characteristic of its conjugated system.

Part 3: Experimental Protocols

This section provides detailed methodologies for the isolation, purification, and quantification of
(+)-Vomifoliol, essential for researchers working with this compound.

Isolation and Purification from Plant Material

(+)-Vomifoliol can be isolated from various plant sources. The following protocol is a general
guideline based on established methods.[4]

Step 1: Extraction
 Air-dry and powder the plant material (e.g., leaves).

o Perform exhaustive extraction with a suitable solvent, such as methanol or ethanol, at room
temperature.
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» Concentrate the crude extract under reduced pressure.
Step 2: Liquid-Liquid Partitioning

e Suspend the crude extract in water and partition sequentially with solvents of increasing
polarity (e.g., n-hexane, chloroform, ethyl acetate).

» Monitor the fractions for the presence of (+)-Vomifoliol using Thin Layer Chromatography
(TLC).

Step 3: Chromatographic Purification

o Subject the (+)-Vomifoliol-rich fraction (typically the chloroform or ethyl acetate fraction) to
column chromatography on silica gel.

o Elute with a gradient of solvents (e.g., n-hexane and ethyl acetate) to separate the
compounds.

o Further purify the fractions containing (+)-Vomifoliol using preparative High-Performance
Liguid Chromatography (HPLC) to obtain the pure compound.

Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the quantification of (+)-Vomifoliol in
various matrices.

Step 1: Sample Preparation
o Extract the sample with a suitable solvent (e.g., chloroform).

o Derivatize the extract to improve the volatility and thermal stability of (+)-Vomifoliol. A
common derivatizing agent is N,O-Bis(trimethylsilyDtrifluoroacetamide (BSTFA).

Step 2: GC-MS Analysis

« Inject the derivatized sample into a GC-MS system equipped with an appropriate capillary
column.
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o Use a suitable temperature program to achieve optimal separation.

o Set the mass spectrometer to scan a specific mass range or to monitor characteristic ions of
the derivatized (+)-Vomifoliol for selective detection and quantification.

Part 4: Chemical Reactivity and Stability

Information on the chemical reactivity and stability of (+)-Vomifoliol is crucial for its handling,
storage, and formulation.

 Stability: (+)-Vomifoliol is generally stable under standard laboratory conditions. However, as
with many natural products, prolonged exposure to light, heat, and extreme pH conditions
should be avoided to prevent degradation.

o Reactivity: The presence of hydroxyl groups and a ketone functionality makes (+)-Vomifoliol
susceptible to various chemical reactions, including oxidation, reduction, and esterification.

Part 5: Chemical Synthesis

The chemical synthesis of (+)-Vomifoliol and its stereocisomers has been achieved, providing a
means to obtain this compound in a controlled manner for research purposes.[1] The synthesis
often involves multiple steps and utilizes chiral catalysts to achieve the desired
stereochemistry.

Part 6: Biological Activities and Mechanisms of
Action

(+)-Vomifoliol exhibits a range of interesting biological activities, with its anti-inflammatory and
antioxidant properties being the most extensively studied.

Anti-inflammatory Activity

(+)-Vomifoliol has been shown to possess significant anti-inflammatory effects.[6][7] A key
mechanism underlying this activity is its ability to inhibit the Nuclear Factor-kappa B (NF-kB)
signaling pathway.[3] NF-kB is a crucial transcription factor that regulates the expression of
numerous pro-inflammatory genes.
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Caption: Inhibition of the NF-kB signaling pathway by (+)-Vomifoliol.

By inhibiting the IKK complex, (+)-Vomifoliol prevents the phosphorylation and subsequent
degradation of IkBa. This keeps NF-kB sequestered in the cytoplasm, thereby downregulating
the expression of pro-inflammatory cytokines and mediators.[3]

Antioxidant Activity

(+)-Vomifoliol demonstrates notable antioxidant properties by scavenging free radicals.[7] Its
antioxidant mechanism is believed to involve hydrogen atom transfer (HAT) and single electron
transfer (SET) mechanisms, which are common for phenolic and other hydroxyl-containing
compounds.[8][9][10] The presence of hydroxyl groups in its structure allows it to donate a
hydrogen atom or an electron to neutralize reactive oxygen species (ROS), thus mitigating
oxidative stress.

Conclusion

(+)-Vomifoliol is a fascinating natural product with a well-defined chemical structure and a
spectrum of biological activities that are of significant interest to the scientific community. Its
anti-inflammatory and antioxidant properties, mediated in part through the inhibition of the NF-
KB pathway, make it a promising candidate for further investigation in the context of drug
discovery and development. This technical guide provides a solid foundation for researchers to
understand and work with this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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